Cas no 1540338-87-1 (2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine)

2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine is a fluorinated and chlorinated pyridine derivative with a dimethylamino substituent at the 3-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective halogenation and amine functionality. Its structural features, including the electron-withdrawing chloro and fluoro groups alongside the dimethylamino moiety, enhance reactivity in cross-coupling and substitution reactions. The compound’s stability under standard conditions and high purity make it suitable for precision applications in medicinal chemistry and material science. It is commonly utilized in the preparation of biologically active molecules, offering synthetic flexibility for further functionalization.

2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine structure

1540338-87-1 structure

Product Name:2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine

CAS No:1540338-87-1

MF:C₇H₈ClFN₂

MW:174.603223800659

MDL:MFCD26718931

CID:5521282

Update Time:2025-08-03

2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine
- MDL： MFCD26718931
- Inchi： 1S/C7H8ClFN2/c1-11(2)6-3-5(9)4-10-7(6)8/h3-4H,1-2H3
- InChI Key： FGIGQMWRYCHBAU-UHFFFAOYSA-N
- SMILES： C1(Cl)=NC=C(F)C=C1N(C)C

2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D780331-1g	2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine	1540338-87-1	95%	1g	$1320	2024-07-20
eNovation Chemicals LLC	D780331-1g	2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine	1540338-87-1	95%	1g	$1320	2025-02-25
eNovation Chemicals LLC	D780331-1g	2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine	1540338-87-1	95%	1g	$1320	2025-02-22

2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine Related Literature

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2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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3. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

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Additional information on 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine

2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine (CAS No. 1540338-87-1)

The compound 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine (CAS No. 1540338-87-1) is a synthetic organic compound with a pyridine ring as its core structure. This molecule is characterized by the presence of a chlorine atom at position 2, a fluorine atom at position 5, and an N,N-dimethylamino group at position 3. The combination of these substituents imparts unique chemical properties to the compound, making it a subject of interest in various fields of research, including medicinal chemistry, agrochemistry, and materials science.

Recent studies have highlighted the potential of 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antifungal agents and herbicides. The chloro and fluoro substituents on the pyridine ring are known to enhance the compound's stability and bioavailability, making it an ideal candidate for further functionalization.

In terms of synthesis, 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine can be prepared through a multi-step process involving nucleophilic aromatic substitution and amine alkylation. The reaction sequence typically begins with the chlorination of a pyridine derivative, followed by fluorination at the appropriate position. The final step involves the introduction of the N,N-dimethylamino group via reductive amination or other suitable methods. This synthesis pathway has been optimized in recent studies to improve yield and reduce reaction time.

The structural features of 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine also make it a valuable building block in heterocyclic chemistry. Its ability to undergo various transformations, such as Suzuki coupling and Buchwald-Hartwig amination, has been demonstrated in recent research papers. These transformations enable the construction of complex molecular architectures with potential applications in drug discovery.

From an environmental perspective, the stability and biodegradability of 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine have been studied to assess its impact on ecosystems. Preliminary findings suggest that the compound exhibits moderate persistence in aqueous environments, which underscores the need for careful handling and disposal practices.

In conclusion, 2-Chloro-5-fluoro-N,N-dimethylpyridin-3-amine (CAS No. 1540338-87-1) is a versatile compound with promising applications in multiple domains. Its unique chemical properties, combined with recent advancements in synthetic methodologies and bioactivity studies, position it as an important molecule for future research and development efforts.